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Compound of Interest

Compound Name: TNK-6123

Cat. No.: B1681325

Introduction

TNK-6123 is a novel small molecule compound under investigation for its therapeutic potential.
Accurate and reliable quantification of TNK-6123 in both bulk drug substance and biological
matrices is critical for quality control, pharmacokinetic studies, and overall drug development.
These application notes provide detailed protocols for two robust analytical methods for the
guantification of TNK-6123: a High-Performance Liquid Chromatography with Ultraviolet
detection (HPLC-UV) method for bulk substance and a Liquid Chromatography with tandem
Mass Spectrometry (LC-MS/MS) method for human plasma.

Method 1: Quantification of TNK-6123 in Bulk Drug
Substance by HPLC-UV

This method is suitable for the determination of the purity and concentration of TNK-6123 in its
active pharmaceutical ingredient (API) form.

Experimental Protocol
1. Materials and Reagents:
* TNK-6123 reference standard

o Acetonitrile (HPLC grade)
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Methanol (HPLC grade)
Water (HPLC grade, filtered)
Formic acid (ACS grade)
. Chromatographic Conditions:
Instrument: Agilent 1260 Infinity Il HPLC system or equivalent
Column: Waters XBridge C18, 4.6 x 150 mm, 5 um
Mobile Phase A: 0.1% Formic acid in Water
Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient: 30% B to 90% B over 10 minutes, hold at 90% B for 2 minutes, return to 30% B
and equilibrate for 3 minutes.

Flow Rate: 1.0 mL/min
Injection Volume: 10 pL
Column Temperature: 30°C
UV Detection: 254 nm
. Preparation of Standard and Sample Solutions:

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of TNK-6123 reference
standard and dissolve in 10 mL of methanol.

Working Standard Solutions (1-100 pg/mL): Prepare a series of dilutions from the stock
solution using a 50:50 mixture of methanol and water.

Sample Solution (50 ug/mL): Accurately weigh 5 mg of TNK-6123 bulk powder and dissolve
in 100 mL of a 50:50 methanol/water mixture.

. Data Analysis:
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o Construct a calibration curve by plotting the peak area of the TNK-6123 standard solutions

against their concentrations.

o Determine the concentration of TNK-6123 in the sample solution from the calibration curve

using a linear regression analysis.

Quantitative Data Summary: HPLC-UV Method

Parameter Result
Linearity (r?) >0.999
Range 1-100 pg/mL
Limit of Detection (LOD) 0.2 pg/mL
Limit of Quantification (LOQ) 0.7 pg/mL

Accuracy (% Recovery)

98.5% - 101.2%

Precision (% RSD)

< 2.0%

Workflow for HPLC-UV Quantification of TNK-6123
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Plasma Sample Preparation
Pipette 50 pL Plasma
(Sample, Standard, or Blank)

:

Add 150 pL Acetonitrile
with Internal Standard

Sample & Standard Preparation
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 To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
TNK-6123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681325#analytical-methods-for-tnk-6123-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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